Cas no 365427-91-4 (Benzoyl chloride,3-propyl-)

Benzoyl chloride,3-propyl- structure
Benzoyl chloride,3-propyl- structure
Product Name:Benzoyl chloride,3-propyl-
CAS No:365427-91-4
MF:C10H11ClO
MW:182.646742105484
CID:297343
PubChem ID:14918907
Update Time:2025-04-19

Benzoyl chloride,3-propyl- Chemical and Physical Properties

Names and Identifiers

    • Benzoyl chloride,3-propyl-
    • 3-Propylbenzoylchloride
    • SCHEMBL3892580
    • 365427-91-4
    • DTXSID50565391
    • 3-PROPYLBENZOYL CHLORIDE
    • Benzoyl chloride,3-propyl-(9ci)
    • Inchi: 1S/C10H11ClO/c1-2-4-8-5-3-6-9(7-8)10(11)12/h3,5-7H,2,4H2,1H3
    • InChI Key: LPAGINTVAKHGHU-UHFFFAOYSA-N
    • SMILES: ClC(C1=CC=CC(=C1)CCC)=O

Computed Properties

  • Exact Mass: 182.04993
  • Monoisotopic Mass: 182.0498427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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